1-[2-(3-Bromo-phenylsulfanyl)-ethyl]-pyrrolidine

• Molecular Formula: C12H16BrNS
• Molecular Weight: 286.23 g/mol
• IUPAC Name: 1-[2-(3-bromophenyl)sulfanylethyl]pyrrolidine
• InChI: InChI=1S/C12H16BrNS/c13-11-4-3-5-12(10-11)15-9-8-14-6-1-2-7-14/h3-5,10H,1-2,6-9H2
• InChI Key: CMSUZWBXZJEKLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCSC2=CC(=CC=C2)Br

Description

1-[2-(3-Bromo-phenylsulfanyl)-ethyl]-pyrrolidine is a useful research compound. Its molecular formula is C12H16BrNS and its molecular weight is 286.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2-chloroethyl)pyrrolidine hydrochloride (1.0 equiv., 8.82 mmol) and 3-bromothiophenol (1.5 equiv., 13.23 mmol) were dissolved in acetonitrile (100 mL). Potassium carbonate (10.0 equiv., 88.2 mmol) was added to the reaction while stirring. The reaction was kept in oil bath at 80° C. to reflux for 18 h. The reaction was then cooled to room temperature and filtered to remove excess inorganics, and the organics were extracted with saturated NaHCO3 and brine. The organics were dried over Na2SO4 then concentrated under reduced pressure. The resulting crude oil was purified by flash chromatography using 4:6 EtOAc/hexanes. The fractions were concentrated to afford product as a yellow oil (792.3 mg, 32% yield). Rf=0.75 MS (ES+): m/z=287 LC retention time: 1.81 min.